Copper(II) sulfate is a metal sulfate compound having copper(2+) as the metal ion. It has a role as a sensitiser, a fertilizer and an emetic. It contains a copper(2+).
Cupric sulfate is a salt created by treating cupric oxide with sulfuric acid. This forms as large, bright blue crystals containing five molecules of water (CuSO4∙5H2O) and is also known as blue vitriol. The anhydrous salt is created by heating the hydrate to 150 °C (300 °F). Cupric sulfate is used primarily for agricultural purposes, as a pesticide, germicide, feed additive, and soil additive. Some of its secondary uses are as a raw material in the preparation of other copper compounds, as a reagent in analytic chemistry, as an electrolyte for batteries and electroplating baths, and in medical practice as a locally applied fungicide, bactericide, and astringent. Copper is an essential trace element and an important catalyst for heme synthesis and iron absorption. After zinc and iron, copper is the third most abundant trace element found in the human body. Copper is a noble metal and its properties include high thermal and electrical conductivity, low corrosion, alloying ability, and malleability. Copper is a component of intrauterine contraceptive devices (IUD) and the release of copper is necessary for their important contraceptive effects. The average daily intake of copper in the USA is approximately 1 mg Cu with the diet being a primary source. Interestingly, the dysregulation of copper has been studied with a focus on neurodegenerative diseases, such as Wilson’s disease, Alzheimer’s disease, and Parkinson’s disease. Data from clinical observations of the neurotoxic effects of copper may provide the basis for future treatments affecting copper and its homeostasis.
Copper(II) sulfate is a sulfate of copper that occurs as the rare mineral chalcocyanite. It is used as a pesticide, analytic reagent, and in organic synthesis. Copper is a chemical element with the symbol Cu and atomic number 29. Copper is an essential elements in plants and animals as it is required for the normal functioning of more than 30 enzymes. It occurs naturally throughout the environment in rocks, soil, water, and air. (L277, L278, L301)
A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
CuO4S
Copper sulfate
CAS No.: 18939-61-2
Cat. No.: VC21008136
Molecular Formula: CuSO4
CuO4S
Molecular Weight: 159.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18939-61-2 |
|---|---|
| Molecular Formula | CuSO4 CuO4S |
| Molecular Weight | 159.61 g/mol |
| IUPAC Name | copper;sulfate |
| Standard InChI | InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
| Standard InChI Key | ARUVKPQLZAKDPS-UHFFFAOYSA-L |
| SMILES | [O-]S(=O)(=O)[O-].[Cu+2] |
| Canonical SMILES | [O-]S(=O)(=O)[O-].[Cu+2] |
| Boiling Point | 650 °C (decomp to cupric oxide) |
| Colorform | Grayish-white to greenish-white rhombic crystals or amorphous powder /SRP: somewhat wet/ White when dehydrated Gray to white and has rhombic crystals |
| Melting Point | 590 °C decomp |
Introduction
Basic Properties and Chemical Structure
Chemical Composition and Identification
Copper sulfate is an inorganic compound with the chemical formula CuSO₄. It is characterized by a copper atom in the +2 oxidation state bonded to a sulfate ion . The compound is formally known as copper(II) sulfate or cupric sulfate in scientific literature. Various identification numbers have been assigned to track this substance in regulatory and scientific contexts, including:
The elemental composition of anhydrous copper sulfate reveals a significant metal content:
| Element | Percentage (%) |
|---|---|
| Copper (Cu) | 39.81 |
| Oxygen (O) | 40.10 |
| Sulfur (S) | 20.09 |
This elemental distribution highlights copper sulfate's value as a copper-containing compound, explaining its widespread use in applications requiring copper delivery .
Physical Characteristics
Anhydrous copper sulfate exists as a pale green crystalline solid with distinctive physical properties that facilitate its industrial handling and processing:
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Appearance: Crystalline solid
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Color: Very pale green
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Melting point: 200°C
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Boiling point: 560°C
These properties differ significantly from the more commonly encountered pentahydrate form, highlighting the importance of understanding which form is being used in specific applications.
Forms of Copper Sulfate
Anhydrous Copper Sulfate
Anhydrous copper sulfate (CuSO₄) is formed by heating the hydrated form to approximately 150°C, which drives off the water molecules . This form appears as a pale green crystalline powder with significantly different properties than the hydrated versions. Anhydrous copper sulfate can readily absorb moisture from the air, making proper storage essential for maintaining its chemical integrity.
Copper Sulfate Pentahydrate
The pentahydrate form (CuSO₄·5H₂O) is perhaps the most common and recognizable variation, often referred to as "blue vitriol" due to its striking blue color . This form contains five water molecules coordinated with each copper sulfate molecule, resulting in distinctive properties:
| Property | Value |
|---|---|
| Chemical formula | CuSO₄·5H₂O |
| CAS number | 7758-99-8 |
| Molecular weight | 249.65 g/mol |
| Copper content | 25.4% |
| Form | Blue crystals, granules or powder |
| Vapor pressure | Non-volatile |
| Specific gravity | 2.286 (15.6°C/4°C) |
| Water solubility | 148g/kg (0°C), 736g/kg (100°C) |
The pentahydrate exhibits excellent water solubility that increases dramatically with temperature, making it particularly useful for aqueous applications .
Basic Copper Sulfate
Basic copper sulfate (3Cu(OH)₂·CuSO₄) represents a third important form with unique properties:
| Property | Value |
|---|---|
| Chemical formula | 3Cu(OH)₂·CuSO₄ |
| CAS number | 1344-73-6 |
| Molecular weight | 468.29 g/mol |
| Copper content | 54.2% |
| Form | Light blue/green fine powder |
| Specific gravity | 0.800-0.900 |
| Solubility | Insoluble in water (soluble in acids) |
This form contains a significantly higher copper percentage than other variants, making it valuable for applications requiring concentrated copper delivery .
Industrial Applications
Agricultural Uses
Copper sulfate serves multiple critical functions in agriculture, representing one of its most significant application areas:
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Fungicide: Effectively controls fungal diseases in various crops, particularly vineyards, apple orchards, and citrus groves
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Herbicide: Controls unwanted weeds in agricultural settings
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Pesticide: Helps manage harmful insects and pests
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Germicide: Prevents seed and soil-borne pathogens
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Soil additive: Corrects copper deficiencies in agricultural soils
The compound's effectiveness against fungal pathogens has made it a staple in agricultural disease management programs for generations, particularly in Bordeaux mixture applications for vineyard protection .
Water Treatment Applications
In water treatment processes, copper sulfate serves several important functions:
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Algicide: Controls algae growth in water bodies, reservoirs, and swimming pools
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Bactericide: Prevents bacterial contamination in water systems
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Water quality management: Maintains water clarity and safety in ponds, tanks, and reservoirs
These applications capitalize on copper's natural antimicrobial properties, allowing for effective control of unwanted biological growth in water systems.
Metallurgical and Mining Applications
The metallurgical industry utilizes copper sulfate in several specialized processes:
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Electrolytic baths: Critical component in metal plating processes
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Electrical conductivity applications: Coating components requiring enhanced conductivity
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Copper extraction: Used in ore enrichment and copper recovery processes
These applications leverage copper sulfate's electrochemical properties and copper content to facilitate various industrial processes.
Chemical Industry Applications
In chemical manufacturing, copper sulfate serves as:
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Raw material for other copper compounds
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Component in the production of dyes and pigments, particularly blue and green tones
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Analytical reagent in laboratory chemistry
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Intermediate compound in various chemical synthesis pathways
The compound's reliable chemistry and predictable behavior make it valuable across numerous chemical manufacturing processes.
Textile and Leather Industry
Within textile and leather processing, copper sulfate provides:
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Color stabilization in dyeing processes
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Dyestuff components for fabric coloration
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Enhanced durability for colored textiles
These applications utilize copper's ability to form stable coordination complexes with various dye molecules.
Wood Protection Applications
For wood preservation, copper sulfate offers:
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Protection against rot and decay
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Prevention of insect damage
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Extended lifespan for wooden structures
The compound's fungicidal and insecticidal properties make it particularly effective for preserving wooden materials exposed to environmental challenges.
Research Developments and Future Perspectives
Neurological Research
Recent scientific investigations have explored connections between copper regulation and neurological conditions. Research suggests potential relationships between copper dysregulation and neurodegenerative diseases including:
These findings may eventually inform new therapeutic approaches targeting copper homeostasis mechanisms.
Advanced Applications
Emerging research continues to expand copper sulfate's potential applications:
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Nanomaterial synthesis
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Advanced catalytic processes
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Novel agricultural formulations with enhanced efficacy
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Improved wood preservation systems
These developing applications demonstrate the ongoing relevance of this classic chemical compound in modern technological contexts.
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